Cas no 1339240-72-0 (1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1339240-72-0
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6339129
• PubChem ID: 62775270
• Update Time: 2025-08-03

1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol
• 1339240-72-0
• AKOS012069242
• CS-0352361
• EN300-1911970

• Inchi： 1S/C9H11BrFNO/c1-12-5-9(13)7-4-6(10)2-3-8(7)11/h2-4,9,12-13H,5H2,1H3
• InChI Key： UASCJMDUEKQHKR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CNC)O)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol

1-(5-Bromo-2-Fluorophenyl)-2-(Methylamino)Ethan-1-Ol: A Comprehensive Overview

The compound 1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol, with the CAS number 1339240-72-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a bromo-substituted aromatic ring with a methylamino alcohol moiety. The combination of these functional groups imparts distinctive chemical and biological properties, making it a valuable compound for research and potential therapeutic applications.

Recent studies have highlighted the importance of 1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol in the development of novel drug candidates. Its structure allows for diverse interactions with biological systems, particularly in the context of enzyme inhibition and receptor modulation. Researchers have explored its potential as a lead compound in the treatment of various diseases, including cancer and neurodegenerative disorders.

The synthesis of 1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol involves a multi-step process that typically begins with the preparation of the aromatic bromide precursor. This is followed by nucleophilic substitution reactions to introduce the methylamino alcohol group. The optimization of these steps has been a focus of recent investigations, with chemists seeking to improve yield and purity while minimizing environmental impact.

In terms of biological activity, 1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol has demonstrated potent inhibitory effects on several key enzymes associated with disease progression. For instance, studies have shown its ability to inhibit histone deacetylases (HDACs), which are critical targets in cancer therapy. Additionally, its interaction with G-protein coupled receptors (GPCRs) suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

The structural uniqueness of this compound also makes it an attractive candidate for further modification and optimization. Researchers have employed various strategies, including bioisosteric replacement and fragment-based drug design, to enhance its pharmacokinetic properties. These efforts have led to the identification of derivatives with improved solubility, bioavailability, and selectivity.

From an analytical standpoint, the characterization of 1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring the reliability of experimental results.

In conclusion, 1-(5-bromo-2-fluorophenyl)-2-(methylamino)ethan-1-ol, CAS number 13392407778, represents a promising compound in the realm of drug discovery. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for addressing unmet medical needs. Continued research into its properties will undoubtedly contribute to the development of innovative therapeutic agents in the coming years.